N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[3-[2-(benzylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C27H27N3O2S/c1-20-11-13-22(14-12-20)27(32)28-15-16-30-18-25(23-9-5-6-10-24(23)30)33-19-26(31)29-17-21-7-3-2-4-8-21/h2-14,18H,15-17,19H2,1H3,(H,28,32)(H,29,31)
• InChI Key: WKKZMZNTVPQJTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C27H27N3O2S
• Molecular Weight: 457.6 g/mol
• CAS No.: 862826-51-5

Description

The compound “N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methylbenzamide” is a complex organic molecule. It contains several functional groups including a benzylamino group, a thioether group, an indole group, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The indole group, for example, is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The benzamide group consists of a benzene ring attached to an amide group. The exact three-dimensional structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the benzylamino group could participate in reactions involving the nitrogen atom. The thioether group could undergo oxidation or other reactions involving the sulfur atom. The indole and benzamide groups could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it would likely be soluble in organic solvents due to the presence of multiple aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces, which in turn would be influenced by factors such as the size of the molecule and the presence of polar functional groups.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. Depending on its specific properties, it could potentially pose hazards such as toxicity or reactivity. Therefore, it’s important to refer to the relevant safety data sheets or other safety information before handling this compound.

Future Directions

The study and application of complex organic molecules like this one is a vibrant area of research in fields such as medicinal chemistry and drug discovery. Future research could explore the synthesis, properties, and potential applications of this compound in more detail. For example, it could be investigated for its potential anticancer activity, as suggested by studies on similar compounds.